Cas no 2138242-63-2 (1-Propanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-2-methyl-)

• Product Name: 1-Propanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-2-methyl-
• CAS No: 2138242-63-2
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 5259456
• Update Time: 2025-10-23

1-Propanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-2-methyl-

• Inchi： 1S/C13H26N2O/c1-10(2)12(16)15-7-5-11(6-8-15)13(3,4)9-14/h10-11H,5-9,14H2,1-4H3
• InChI Key： KJEXUBVXKHBIHX-UHFFFAOYSA-N
• SMILES： C(N1CCC(C(C)(C)CN)CC1)(=O)C(C)C

Additional information on 1-Propanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-2-methyl-

Comprehensive Overview of 1-Propanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-2-methyl- (CAS No. 2138242-63-2)

1-Propanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-2-methyl- (CAS No. 2138242-63-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its piperidine and amino functional groups, is often explored for its role in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a valuable candidate for studying central nervous system (CNS) targets and enzyme modulation.

The synthetic pathway of 1-Propanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-2-methyl- involves multi-step organic reactions, including alkylation and amination processes. Its CAS No. 2138242-63-2 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. The compound's structural complexity and chirality are key factors driving its use in asymmetric synthesis and medicinal chemistry. Recent studies highlight its potential in designing novel therapeutics for conditions such as neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine.

In the context of user search trends, queries related to "piperidine derivatives" and "amino ketone applications" have surged, reflecting growing interest in this compound's utility. Additionally, questions like "How does CAS No. 2138242-63-2 interact with biological systems?" or "What are the synthetic challenges of 1-Propanone derivatives?" are frequently encountered in scientific forums and search engines. These inquiries underscore the need for detailed, accessible information on the compound's physicochemical properties and research advancements.

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Ongoing research into 1-Propanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-2-methyl- continues to reveal its versatility. For instance, its hydrogen-bonding capacity and steric effects are being leveraged to optimize drug-receptor binding. Furthermore, computational tools like molecular docking and QSAR modeling are employed to predict its behavior in biological matrices. These innovations align with the broader shift toward data-driven chemistry, a trend increasingly highlighted in academic publications and industry reports.

In summary, 1-Propanone, 1-[4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]-2-methyl- (CAS No. 2138242-63-2) represents a compelling subject for interdisciplinary research. Its chemical properties, synthetic accessibility, and therapeutic potential position it at the forefront of modern chemistry. By addressing user-driven queries and emerging trends, this overview not only enhances understanding but also fosters further exploration of this remarkable compound.